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Compound of Interest |

Compound Name: PF-06371900
Cat. No.: B12393976
Get Quote

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like PF-06371900, a potent and selective Leucine-Rich
Repeat Kinase 2 (LRRK?2) inhibitor, is a critical component of laboratory safety and
environmental responsibility. While a specific Safety Data Sheet (SDS) for PF-06371900 is not
publicly available, this guide provides essential, step-by-step procedures for its safe disposal
based on best practices for similar kinase inhibitors used in research settings.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific protocols and to ensure compliance with all federal, state, and local regulations.

l. Personal Protective Equipment (PPE) and Hazard

Assessment

Before handling PF-06371900 for any purpose, including disposal, a thorough hazard
assessment should be conducted. As with many potent kinase inhibitors, it is prudent to
assume the compound may have toxicological properties that are not yet fully characterized.

Recommended Personal Protective Equipment:
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PPE Category Specification

) ANSI-rated safety glasses with side shields or
Eye Protection ]
chemical splash goggles.

) Chemical-resistant gloves (e.qg., nitrile), changed
Hand Protection . . . .
frequently and immediately if contaminated.

A fully buttoned laboratory coat. For larger
Body Protection quantities or potential for splashing, a chemical-

resistant apron is recommended.

For handling powders outside of a certified
Resnirat chemical fume hood, a NIOSH-approved
espirator
P Y respirator may be required. Consult your

institution's EHS for guidance.

Il. Waste Segregation and Collection

Proper segregation of chemical waste is fundamental to safe and compliant disposal. Never
dispose of PF-06371900 down the sink or in regular trash.[1]

Step 1: Designate Waste Containers
o Use separate, clearly labeled hazardous waste containers for solid and liquid waste.
e Labels should include:

The words "Hazardous Waste"

o

The full chemical name: "PF-06371900"

[¢]

[¢]

The primary hazard(s) (e.g., "Toxic," "Chemical Waste")

The date of initial waste accumulation

o

Step 2: Solid Waste Collection
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o Place all materials contaminated with PF-06371900, such as weighing papers, pipette tips,
gloves, and contaminated bench paper, into a designated hazardous waste bag or container.

[1]
e Ensure the container is securely sealed to prevent leakage.[1]
Step 3: Liquid Waste Collection

e Collect solutions containing PF-06371900 in a designated, leak-proof, and shatter-resistant
liquid hazardous waste container.

» Avoid overfilling the container; a general guideline is to fill it to no more than 75% of its
capacity.[1]

o Keep the container securely closed when not in use and store it in a secondary containment
tray to mitigate spills.[1]

lll. Spill and Decontamination Procedures

In the event of a spill, a clear and immediate response is crucial to prevent exposure and
environmental contamination.

Spill Response Protocol:
o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
o Ventilate: If safe to do so, increase ventilation in the area.

o Contain: Use an appropriate absorbent material, such as a chemical spill pillow or absorbent
pad, to contain the spill.

e Clean:

[e]

For solid spills, carefully sweep or scoop the material to avoid generating dust.

o

For liquid spills, use absorbent pads to soak up the liquid.

[¢]

Place all cleanup materials into a sealed, labeled hazardous waste container.
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» Decontaminate: Clean the spill area with a suitable detergent and water.

IV. Final Disposal and Documentation

The final step in the disposal process is to arrange for the removal of the hazardous waste by
qualified personnel.

Step 1: Storage Pending Disposal

o Store sealed hazardous waste containers in a designated and secure hazardous waste
accumulation area within the laboratory.

Step 2: Arrange for Chemical Waste Pickup

o Follow your institution's specific procedures for requesting a chemical waste pickup. This
typically involves contacting the EHS office.[1]

Step 3: Complete Documentation

 Fill out any required waste disposal forms or tags provided by your institution, ensuring all
information is accurate and complete.[1]

Step 4: Prepare for Pickup

» Place the properly labeled and sealed waste containers in the designated pickup location as
instructed by your EHS department.[1]

Visualizing the Disposal Workflow

To further clarify the procedural steps, the following diagrams illustrate the logical workflow for
the proper handling and disposal of PF-06371900.
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Figure 1. Experimental Workflow for Handling PF-06371900.
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Figure 2. Logical Workflow for the Safe Disposal of PF-06371900.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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